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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals identify and
resolve common artifacts encountered during electrophysiology recordings.

Frequently Asked Questions (FAQS)
Q1: What are the most common sources of noise in electrophysiology recordings?

Al: The most common sources of noise, or artifacts, in electrophysiology can be broadly
categorized into four main types:

o Electrode-related artifacts: Issues arising from the electrodes themselves, such as poor
contact with the tissue.[1]

o Physiological artifacts: Unwanted biological signals from sources other than the intended
neuronal activity, such as muscle contractions or cardiac signals.[2][3]

o Environmental artifacts: Interference from nearby electrical devices or power lines.[1][4]

o Movement-related artifacts: Signals generated by the movement of the subject or the
recording equipment.

Q2: I'm seeing a persistent, regular hum in my recordings. What is it and how can | fix it?
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A2: This is likely power line interference, often referred to as 50/60 Hz hum, which is a very
common artifact. It is caused by electromagnetic interference from AC power lines and
associated equipment. To fix this, you should ensure all equipment is properly grounded to a
single point, use a Faraday cage to shield your setup, and turn off any non-essential electrical
equipment in the vicinity. Using a notch filter at 50 or 60 Hz can also help remove this
interference from your signal.

Q3: My baseline is slowly and erratically moving up and down. What could be the cause?

A3: This phenomenon is known as baseline drift. It can be caused by a variety of factors,
including changes in the electrode-tissue interface, temperature fluctuations, or issues with the
recording solutions. Slow patient movements, including breathing, can also contribute to a
wandering baseline. Ensuring your electrodes are stable, your solutions are well-mixed and at
a stable temperature, and allowing the system to equilibrate can help minimize drift.

Q4: What are "electrode pops" and what do they look like?

A4: Electrode "pops" are sudden, sharp, and brief changes in the recorded voltage. They are
typically caused by a sudden change in the impedance of a single electrode, which can happen
if the electrode is loose, gets bumped, or if the conductive paste is drying out. Visually, they
appear as abrupt, high-amplitude spikes that are distinct from the underlying neural activity and
are usually confined to a single channel.

Troubleshooting Guides
Power Line Interference (50/60 Hz Hum)

Problem: A persistent, low-frequency sinusoidal wave is present in the recording, obscuring the
biological signal.

Troubleshooting Steps:
e Check Grounding:

o Ensure all instruments in the setup (amplifier, microscope, manipulators, etc.) are
connected to a common ground point.

o Avoid "ground loops," which occur when there are multiple grounding paths.
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e Use a Faraday Cage:

o Place the entire recording setup inside a properly grounded Faraday cage to shield it from
external electromagnetic fields.

« |dentify and Isolate Noise Sources:

o Systematically unplug or turn off nearby electrical equipment (centrifuges, monitors, light
sources) to identify the source of the interference.

e Use a Notch Filter:

o If the hum persists, a notch filter specifically designed to remove 50 Hz or 60 Hz
frequencies can be applied during or after the recording.

Check Grounding o oo o] Isolate Noise Sources o] Apply Notch Filter
(Single Point, No Loops) Wiz | i gy G (Unplug Nearby Devices) (50/60 Hz)

Persistent 50/60 Hz Hum Detected
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Troubleshooting workflow for power line interference.

Electrode 'Pop’ Artifact

Problem: Sudden, sharp, high-amplitude spikes appear in a single recording channel.
Troubleshooting Steps:
« ldentify the problematic electrode: The artifact will typically be isolated to one electrode.
e Check the physical connection:

o Gently check if the electrode is secure and has not moved.

o Ensure there is sufficient and fresh conductive gel or saline.

o Re-apply or replace the electrode: If the popping continues, the electrode may need to be re-
applied or replaced.
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o Examine the electrode for damage: Inspect the electrode for any physical damage that could
affect its impedance.

1f problem persists Inspect Electrode for Damage

Re-apply or Replace Electrode |

If problem persists

T T q Check Physical Connection |
Electrode 'Pop' Detected Identify Problematic Electrode ‘——{ (Secure, Sufficient Gel) |

1f problem is resolved

Click to download full resolution via product page

Troubleshooting workflow for electrode 'pop’ artifacts.

Baseline Drift

Problem: The baseline of the recording is not stable and wanders up and down.
Troubleshooting Steps:

 Allow for equilibration: Ensure the recording preparation has had sufficient time to stabilize
after initial setup.

o Check for mechanical stability:

o Ensure the recording setup is on an anti-vibration table and is not subject to bumps or
vibrations.

o Minimize subject movement, including breathing, if applicable.
 Verify solution and temperature stability:

o Check for any leaks in the perfusion system.
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o Ensure the recording solution is well-mixed and maintained at a constant temperature.

 Inspect the reference electrode: A faulty or unstable reference electrode is a common cause
of drift. Clean or replace it if necessary.
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(Leaks, Mixing, Constant Temp)

Baseline Drift Detected

[ Check Mechanical Stability
Allow for System Equilibration H (Vibrations, Movement)

Inspect Reference Electrode }—V Baseline Stabilized

Click to download full resolution via product page

Troubleshooting workflow for baseline drift.

Quantitative Artifact Summary
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Typical Frequency

Artifact Type Typical Amplitude Common Causes
Range
Improper grounding,
] Can be up to 50% of )
Power Line electromagnetic
50 Hz or 60 Hz the peak-to-peak )
Interference interference from

signal amplitude

nearby devices.

Electrode 'Pop’

N/A (transient)

High, often saturating

the amplifier

Abrupt change in
electrode impedance,
loose electrode,
drying of conductive

paste.

Baseline Drift

<0.5Hz

Variable, can be

several millivolts

Unstable electrode-
tissue interface,
temperature changes,
reference electrode

issues.

Movement Artifact

Correlated with

movement frequency

Can be two orders of
magnitude greater
than the signal of

interest

Subject movement,
cable movement,
pressure changes on

electrodes.

Muscle Artifact (EMG)

> 30 Hz

Variable, dependent
on muscle contraction

force

Contraction of nearby
muscles (e.g.,

chewing, blinking).

ECG Artifact

Correlates with heart

rate

Variable, more
prominent on left side

electrodes

Electrode placed over
a pulsating blood
vessel, electrical

activity of the heart.

Experimental Protocols

Protocol for Identifying Power Line Interference Source

o Establish a Baseline: With your recording setup active, observe the magnitude of the 50/60

Hz hum on an oscilloscope or your data acquisition software.
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» Systematic Deactivation: Begin turning off and unplugging all non-essential electrical
equipment in the room, one by one. This includes centrifuges, vortexers, computers,
monitors, and light sources.

e Monitor the Noise: After each device is turned off, observe the effect on the 50/60 Hz noise.
A significant reduction in the hum indicates that the deactivated device was a major source
of interference.

« |solate the Offending Device: Once identified, move the noise-generating equipment as far
away from the electrophysiology rig as possible, or replace it with a properly shielded or
lower-emission alternative.

» Re-check Grounding: If isolating devices does not solve the problem, re-verify that all
components of your setup are connected to a single, common ground.

Protocol for Minimizing Movement Artifacts

o Secure Cables: Ensure that the cables leading from the electrodes are secured and do not
move freely. Cable movement can introduce significant artifacts. A strain relief sticker or band
near the electrode can be effective.

e Subject Stabilization: If recording from a live subject, ensure they are in a comfortable and
stable position to minimize movement. For animal studies, proper head-fixing is crucial.

o Use Appropriate Electrodes: Smaller and lighter electrodes can reduce movement artifacts.

o Data Rejection: During analysis, epochs of data that are heavily contaminated with
movement artifacts may need to be excluded. Visual inspection of the recordings is essential
to identify these periods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Troubleshooting Common
Electrophysiology Artifacts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607900#common-artifacts-in-gx-674-
electrophysiology-recordings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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